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The table below summarizes the quantitative performance data for bulk NiMoW and supported NiMo

catalysts in HDS of DBT, based on experimental studies [1].

Rate Constant

Metal Reaction .
Catalyst Type . Support (Relative

Composition Temperature (°C)

Performance)

Bulk NiMoW None 240 2.0 (Twice that of
Bimetallic/Trimetallic (Bulk) supported NiMo) [1]
Supported Bimetallic NiMo Al203 240 1.0 (Reference)
Bulk NiMoW None 250 Higher activity [1]
Bimetallic/Trimetallic (Bulk)
Bulk NiMoW None 260 Higher activity [1]
Bimetallic/Trimetallic (Bulk)

Experimental Data and Characterization
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The superior performance of the bulk NiMoW catalyst is linked to its distinct physicochemical properties, as

determined through standardized experimental protocols.

e Catalyst Preparation: The bulk NiMoW catalyst was prepared as a granular material, while the
reference catalyst was a supported NiMo formulation on Alz0s [1].

¢ Physicochemical Characterization: Researchers used multiple analytical techniques to understand
the catalysts' structures [1].

o Textural Properties: Analysis via nitrogen adsorption-desorption showed the supported
NiMo/Al20s catalyst had a higher specific surface area and pore volume.

o Acidity: Temperature-programmed desorption of ammonia (TPD-NHs) revealed the supported
catalyst had higher acidity.

o Active Phase Composition: X-ray photoelectron spectroscopy (XPS) indicated that in both
catalysts, molybdenum (Mo) was present in the active Mo** state. A key finding was that the
bulk NiMoW catalyst contained a larger amount of nickel incorporated into the active
NiMo(W)S phase, which is crucial for HDS activity [1].

e Catalytic Activity Testing: Experiments were conducted to estimate and compare the rate constant
of DBT hydrodesulfurization. Testing across temperatures of 240°C, 250°C, and 260°C confirmed the
bulk NiMoW catalyst's higher activity [1].

Workflow for Catalyst Performance Comparison

The diagram below illustrates the logical workflow for a systematic comparison of catalyst performance,

from preparation to data-driven conclusions.

Catalyst Performance Evaluation Workflow

Conclusion and Research Implications

The experimental data leads to a clear conclusion: the bulk NiMoW catalyst demonstrated higher
catalytic activity for DBT hydrodesulfurization compared to the supported NiMo/Al203 catalyst, being
twice as active at 240°C [1]. This enhanced performance is attributed to its superior active phase
composition, specifically a larger amount of nickel in the active NiMo(W)S phase, despite having lower

surface area and acidity [1].

This comparison highlights that the nature of the active phase can be more critical than textural

properties like surface area for HDS performance. For researchers, this suggests promising directions in
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developing unsupported or bulk-type catalysts with optimized metal compositions for more efficient deep

hydrodesulfurization processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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